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Compound of Interest

Compound Name: 5'-Hydroxypiroxicam

CAS No.: 76066-11-0

Cat. No.: B1141874

Get Quote

Executive Summary
5'-Hydroxypiroxicam (CAS: 77435-26-2) is the primary inactive metabolite of Piroxicam,

formed via CYP2C9-mediated hydroxylation. While pharmacologically less active than its

parent compound, it retains the chemical backbone of the oxicam class (NSAIDs).

Consequently, it presents specific environmental persistence risks and potential reproductive

hazards (H360) that mandate strict containment.

This guide supersedes generic "non-hazardous" waste protocols. As a Senior Application

Scientist, I advise treating 5'-Hydroxypiroxicam not merely as "chemical trash," but as a bio-

accumulative pharmaceutical residue. The protocols below are designed to ensure zero

environmental release and absolute operator safety.

Part 1: Hazard Characterization & Safety Assessment
Before initiating disposal, you must understand the specific risks.[1] Unlike standard buffers or

salts, this compound falls under NIOSH Hazardous Drug handling principles due to the

reproductive toxicity profile associated with high-potency NSAIDs.
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Critical Hazard Profile
Parameter Classification Operational Implication

Acute Toxicity H301 (Toxic if swallowed)

Zero-tolerance for dust

inhalation or hand-to-mouth

transfer.[1]

Reproductive Toxicity
H360 (May damage

fertility/unborn child)

Pregnant/nursing personnel

should not handle raw powder

waste.

Target Organ Toxicity H372 (STOT-RE)
Long-term exposure (even low

dose) poses cumulative risks.

RCRA Status (US) Non-Listed (Not P- or U-listed)

Crucial Distinction: While not

federally listed, it must be

incinerated as "Non-RCRA

Regulated Pharmaceutical

Waste" to prevent water

contamination.

Required Personal Protective Equipment (PPE)
Respiratory: N95 or P100 respirator (if handling open powder outside a fume hood).

Dermal: Double Nitrile Gloves (0.11 mm minimum thickness).

Body: Tyvek® lab coat or back-closing gown to prevent clothes contamination.

Eye: Chemical splash goggles (safety glasses are insufficient for powder handling).

Part 2: Waste Classification & Segregation
The Golden Rule: Never dispose of 5'-Hydroxypiroxicam (solid or liquid) in the sink or

municipal trash.

The oxicam structure is resistant to standard wastewater treatment biodegradation. Sewering

this compound contributes to pharmaceutical micropollutant accumulation in aquatic

ecosystems.
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Workflow 1: Solid Waste (Pure Powder & Contaminated Debris)
Applicability: Expired reference standards, weighing boats, contaminated gloves, spill

cleanup materials.

Container: Rigid, puncture-resistant container (e.g., HDPE wide-mouth jar).

Labeling: Must read "Non-RCRA Hazardous Pharmaceutical Waste - Incinerate Only."

Process:

Transfer solids to the container inside a chemical fume hood.

Wipe the exterior of the container with 70% Ethanol before removing it from the hood.

Seal tightly.

Workflow 2: Liquid Waste (Stock Solutions & HPLC Effluents)
Applicability: Dissolved samples in Methanol, Acetonitrile, or DMSO.

Segregation: Do not mix with oxidative wastes (e.g., Nitric Acid) or halogenated solvents if

possible (to reduce incineration costs), though standard organic solvent waste streams are

generally compatible.

Container: Amber glass or HDPE solvent carboy.

Labeling: "Organic Solvent Waste with Trace Pharmaceuticals."

Part 3: Visualized Disposal Workflows
The following diagrams illustrate the decision logic and operational flow for handling this

compound.

Diagram 1: Waste Stream Decision Matrix
This workflow ensures the material ends up in the correct destruction stream (Incineration)

rather than a landfill.
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Waste Generation:
5'-Hydroxypiroxicam

Determine Physical State

Solid / Powder / Debris

 Dry

Liquid / Solution

 Wet

Container: Rigid HDPE
(Wide Mouth)

Label: 'Pharm Waste - Incinerate Only'

Satellite Accumulation Area
(Secondary Containment)

Solvent Type?

Organic Waste Stream
(MeOH/ACN/DMSO)

 >10% Organic

Aqueous Waste Stream
(Buffers)

 <10% Organic

Final Disposal:
High-Temp Incineration

 EHS Pickup
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Caption: Decision matrix for segregating 5'-Hydroxypiroxicam waste to ensure high-

temperature incineration.

Diagram 2: Spill Response Protocol
Immediate action plan for accidental release in the laboratory.

Spill Detected 1. Isolate Area
(Alert Personnel)

2. Don PPE
(Double Gloves, N95, Gown) 3. Containment

Powder:
Cover with wet paper towel

(Prevent Dust) Solid

Liquid:
Absorb with vermiculite

or chem-pads

 Liquid
4. Decontaminate Surface
(Soap/Water -> Ethanol) 5. Dispose as Haz Waste

Click to download full resolution via product page

Caption: Step-by-step spill response emphasizing dust suppression for solids and absorption

for liquids.

Part 4: Decontamination Procedures
Cleaning the workspace is as critical as disposing of the bulk chemical. Piroxicam derivatives

are hydrophobic; simple water rinsing is ineffective.

Primary Wash (Solubilization):

Apply 70% Ethanol or Methanol to the contaminated surface. This solubilizes the

hydrophobic 5'-Hydroxypiroxicam.

Wipe with a disposable paper towel. Dispose of this towel as solid hazardous waste.

Secondary Wash (Surfactant):

Wash the area with a detergent solution (e.g., Alconox or simple dish soap) and water.

Scientific Rationale: This removes any remaining residue and the solvent film, preventing

"ghost" peaks in future analytical runs if the area is near sensitive equipment like LC-MS.
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Verification (Optional for High-Sensitivity Areas):

If working in a GMP environment, perform a swab test analyzed via UV-Vis (approx. 330-

360 nm) to confirm removal.

Part 5: Documentation & Compliance
To maintain a self-validating system, record the following in your laboratory notebook or waste

log:

Chemical Name: 5'-Hydroxypiroxicam (Metabolite).

Quantity: Estimated mass (mg) or volume (mL).

Hazards: Toxic (H301), Reprotox (H360).[2]

Destruction Method: Incineration (Code: INCIN).

Date of Disposal: [YYYY-MM-DD].

Chain of Custody: Ensure the waste tag is signed and dated before handover to your facility's

Environmental Health & Safety (EHS) team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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